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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B377111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxybenzoic acid, also known as p-anisic acid, is a naturally occurring compound found

in sources such as anise and fennel.[1] It is increasingly utilized in the cosmetic industry as a

multifunctional ingredient, serving as a fragrance component, masking agent, and, most

notably, as a preservative.[1][2] Its appeal lies in its favorable safety profile and efficacy against

a range of microorganisms, positioning it as a viable alternative to traditional preservatives like

parabens and formaldehyde-releasers.[2][3] This document provides detailed application notes,

experimental protocols, and efficacy data to guide researchers and formulators in the use of 4-
methoxybenzoic acid as a cosmetic preservative.
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Property Value Reference

Chemical Name
4-Methoxybenzoic acid, p-

Anisic acid

CAS Number 100-09-4

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol

Appearance White crystalline powder

Solubility

Sparingly soluble in water,

soluble in ethanol, ether, and

chloroform.

Optimal pH Range Effective at a pH below 5.5

Antimicrobial Efficacy
The antimicrobial activity of 4-methoxybenzoic acid is attributed to its ability to disrupt the

microbial cell membrane. In fungi, it has been shown to inhibit ergosterol biosynthesis, a key

component of the fungal cell membrane. For bacteria, particularly Gram-negative bacteria, it is

thought to interfere with membrane integrity and folate metabolism.

Minimum Inhibitory Concentration (MIC)
The following table summarizes the available data on the Minimum Inhibitory Concentration

(MIC) of 4-methoxybenzoic acid and its derivatives against common cosmetic spoilage

microorganisms. It is important to note that MIC values can vary depending on the specific

strain, culture conditions, and test methodology.
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Microorganism Strain
Test
Compound

MIC (µg/mL) Reference

Staphylococcus

aureus
MTCC 96 p-Anisaldehyde 2000-4000

Escherichia coli ATCC 700728

4-

Methoxybenzoic

acid

2000

Candida albicans
Fluconazole-

sensitive
p-Anisaldehyde 250-600

Candida albicans
Fluconazole-

resistant
p-Anisaldehyde 250-600

Pseudomonas

aeruginosa
Not Specified Not Specified

Data not

available

Aspergillus

brasiliensis
Not Specified Not Specified

Data not

available

Note: Data for p-anisaldehyde, a closely related compound, is included due to the limited

availability of MIC data for 4-methoxybenzoic acid against all tested organisms.

Synergistic Effects
4-Methoxybenzoic acid has been shown to exhibit synergistic or additive antimicrobial effects

when combined with other preservatives and multifunctional ingredients. This allows for the use

of lower concentrations of individual preservatives, which can improve the safety and sensory

profile of the final product.
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Combination Microorganism Effect
Quantitative
Data (FIC
Index)

Reference

p-Anisic acid,

Levulinic acid,

and Glyceryl

caprylate

Various Synergistic Not specified

p-Anisaldehyde

and Nisin

Staphylococcus

aureus
Synergistic 0.25 - 0.375

p-Anisic acid and

Phenoxyethanol
Various

Synergistic/Additi

ve
Not specified

The Fractional Inhibitory Concentration (FIC) index is a measure of the synergistic effect of two

antimicrobial agents. An FIC index of ≤ 0.5 is generally considered synergistic.

Regulatory Status
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Region/Authority Status Comments Reference

European Union Permitted

Not listed in the

annexes of prohibited

or restricted

substances in

Regulation (EC) No

1223/2009. It is

considered a cosmetic

ingredient with

preservative

properties.

United States (FDA)
Generally Recognized

as Safe (GRAS)

As a flavoring agent.

For cosmetic use, it is

the manufacturer's

responsibility to

ensure safety.

Japan
Permitted with

limitations

Benzoic acid and its

salts are restricted to

0.2% as benzoic acid.

Experimental Protocols
Protocol for Determination of Minimum Inhibitory
Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of 4-
methoxybenzoic acid.

Materials:

4-Methoxybenzoic acid

Test microorganisms (e.g., S. aureus ATCC 6538, P. aeruginosa ATCC 9027, E. coli ATCC

8739, C. albicans ATCC 10231, A. brasiliensis ATCC 16404)
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Appropriate growth media (e.g., Tryptic Soy Broth for bacteria, Sabouraud Dextrose Broth for

fungi)

Sterile 96-well microtiter plates

Sterile diluent (e.g., phosphate-buffered saline)

Microplate reader

Procedure:

Prepare Stock Solution: Prepare a stock solution of 4-methoxybenzoic acid in a suitable

solvent (e.g., ethanol or dimethyl sulfoxide) at a high concentration.

Prepare Inoculum: Culture the test microorganisms and prepare a standardized inoculum

suspension in the appropriate broth to a concentration of approximately 5 x 10⁵ CFU/mL.

Serial Dilutions: Perform serial two-fold dilutions of the 4-methoxybenzoic acid stock

solution in the growth medium directly in the wells of the 96-well plate.

Inoculation: Add the standardized inoculum to each well. Include a positive control (medium

with inoculum, no test substance) and a negative control (medium only).

Incubation: Incubate the plates at the optimal temperature for the test microorganism (e.g.,

30-35°C for bacteria, 20-25°C for fungi) for a specified period (e.g., 24-48 hours for bacteria,

48-72 hours for fungi).

Determine MIC: The MIC is the lowest concentration of 4-methoxybenzoic acid that

completely inhibits visible growth of the microorganism, as determined by visual inspection

or by measuring the optical density using a microplate reader.
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Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Protocol for Preservative Efficacy Testing (Challenge
Test) - Based on ISO 11930
This protocol provides a general overview of the challenge test to evaluate the efficacy of a

preservative system in a cosmetic formulation.
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Materials:

Final cosmetic formulation containing 4-methoxybenzoic acid.

Test microorganisms (S. aureus ATCC 6538, P. aeruginosa ATCC 9027, E. coli ATCC 8739,

C. albicans ATCC 10231, A. brasiliensis ATCC 16404).

Sterile containers for the product.

Neutralizing broth (to inactivate the preservative).

Agar plates for microbial enumeration.

Procedure:

Product Preparation: Dispense a measured amount of the cosmetic product into five

separate sterile containers.

Inoculation: Inoculate each container with a standardized suspension of one of the five test

microorganisms to achieve a final concentration of 10⁵ to 10⁶ CFU/g or mL for bacteria and

10⁴ to 10⁵ CFU/g or mL for fungi.

Mixing: Thoroughly mix the inoculated product to ensure uniform distribution of the

microorganisms.

Sampling and Plating: At specified time intervals (0, 7, 14, and 28 days), withdraw a sample

from each container. Neutralize the preservative in the sample using a suitable neutralizing

broth and perform serial dilutions. Plate the dilutions onto agar plates.

Incubation: Incubate the plates under appropriate conditions.

Enumeration: Count the number of colonies on the plates to determine the concentration of

viable microorganisms at each time point.

Evaluation: Compare the log reduction in microbial count at each interval to the acceptance

criteria outlined in ISO 11930.
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Workflow for Preservative Efficacy (Challenge) Test.
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Mechanism of Antimicrobial Action (Proposed)
The primary mechanism of action for weak organic acids like 4-methoxybenzoic acid involves

the passive diffusion of the undissociated form of the acid across the microbial cell membrane.

Once inside the cytoplasm, which has a higher pH, the acid dissociates, releasing protons and

acidifying the cytoplasm. This can disrupt cellular processes and lead to cell death.
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Proposed Antimicrobial Mechanism of 4-Methoxybenzoic Acid.

Conclusion
4-Methoxybenzoic acid is a promising preservative for cosmetic formulations, offering broad-

spectrum antimicrobial activity and a favorable safety profile. Its efficacy can be enhanced

through synergistic combinations with other preservatives and multifunctional ingredients. The

provided protocols for MIC determination and challenge testing serve as a foundation for

evaluating its performance in specific cosmetic systems. Further research is warranted to

establish a more comprehensive understanding of its MIC values against a wider range of

cosmetic spoilage organisms and to quantify its synergistic effects with other commonly used

preservatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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